Cas no 62374-38-3 ( )

• Product name: &nbsp
• CAS No: 62374-38-3
• MF: C₁₁H₁₄N₆O₅
• MW: 310.26606
• CID: 956597
• PubChem ID: 328660

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]acetic acid
• 5-amino-1-(6-amino-purin-9-yl)-1,5-dideoxy-hexofuranuronic acid
• 5'-Amino-5'-carboxyadenosin
• AC1L733B
• NSC308000
• 62374-38-3
• DTXSID30316868
• NSC-308000
•  

• Inchi： InChI=1S/C11H14N6O5/c12-3(11(20)21)7-5(18)6(19)10(22-7)17-2-16-4-8(13)14-1-15-9(4)17/h1-3,5-7,10,18-19H,12H2,(H,20,21)(H2,13,14,15)
• InChI Key： ZFWFWPJRISAQAM-UHFFFAOYSA-N
• SMILES： C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(C(=O)O)N)O)O)N

Computed Properties

• Exact Mass: 310.10272
• Monoisotopic Mass: 310.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 2.24
• Boiling Point: 763.7°C at 760 mmHg
• Flash Point: 415.7°C
• Refractive Index: 1.961
• PSA: 182.63
• LogP: -1.27890